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Compound of Interest

Compound Name: Haspin-IN-2

Cat. No.: B12400791 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Haspin-IN-2 is a potent and selective inhibitor of Haspin kinase, a

serine/threonine kinase essential for proper chromosome alignment during mitosis.[1] It

functions by phosphorylating Histone H3 at threonine-3 (H3T3ph), a critical signal for the

centromeric localization of the Chromosomal Passenger Complex (CPC), including the kinase

Aurora B. Accurate and consistent preparation of inhibitor stock solutions is fundamental to

obtaining reliable and reproducible results in cell-based assays and biochemical screens. This

document provides a detailed protocol for the preparation, storage, and handling of Haspin-IN-
2 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical & Handling Properties
All quantitative data for Haspin-IN-2 are summarized in the table below. Proper handling and

storage are critical to maintaining the compound's stability and efficacy.
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Property Value Notes

Molecular Weight 256.22 g/mol
Source: PubChem CID

163322354

Molecular Formula C₁₂H₈N₄O₃
Source: PubChem CID

163322354

CAS Number 2768474-47-9
Source: MedChemExpress

HY-146587[1]

Appearance Solid powder Varies by supplier.

Solubility in DMSO Sufficient for ≥10 mM stock

While a maximum solubility

value is not published, vendors

supply calculators for

preparing solutions at standard

concentrations.[2] A 10 mM

solution is equivalent to 2.56

mg/mL.

Powder Storage -20°C for up to 3 years
Follow supplier-specific

recommendations.[3]

Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month

Aliquot to avoid repeated

freeze-thaw cycles.[3] Use of

fresh, anhydrous DMSO is

recommended as moisture can

reduce solubility and stability.

[4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Haspin-IN-2 in DMSO.

Materials and Equipment:

Haspin-IN-2 solid powder
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Anhydrous or HPLC-grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator water bath

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-handling: Before opening, briefly centrifuge the vial of Haspin-IN-2 powder to ensure all

the solid is at the bottom of the container.

Calculation of Required Mass and Volume: To prepare a stock solution of a desired

concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol

)

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 10 mM × 1 mL × 256.22 g/mol = 2.56 mg

Weighing: Carefully weigh out the calculated amount (e.g., 2.56 mg) of Haspin-IN-2 powder

and place it into a sterile microcentrifuge tube.

Dissolution:

Add the corresponding volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution) to

the tube containing the powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.
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Visually inspect the solution against a light source to ensure complete dissolution. If

particulates remain, brief sonication (5-10 minutes) in a water bath may be used to

facilitate dissolution.

Aliquoting and Storage:

To prevent degradation from multiple freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[3]

Clearly label all aliquots with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3]

Working Solution Preparation: When preparing a working solution for cell culture or other

aqueous assays, dilute the DMSO stock solution further in the final aqueous medium. The final

concentration of DMSO should typically be kept below 0.5% (and ideally <0.1%) to avoid

solvent-induced toxicity or off-target effects. Always include a vehicle control (medium with the

same final DMSO concentration) in your experiments.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for stock solution preparation and

the biological pathway targeted by Haspin-IN-2.
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Stock Solution Preparation Workflow
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Caption: Experimental workflow for preparing a 10 mM Haspin-IN-2 stock solution.
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Haspin Kinase Signaling in Mitosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/haspin-in-2.html
https://invivochem.net/haspin-in-3.html
https://www.medchemexpress.com/haspin-in-3.html
https://www.selleckchem.com/products/srpin340.html
https://www.benchchem.com/product/b12400791#how-to-prepare-haspin-in-2-stock-solution-in-dmso
https://www.benchchem.com/product/b12400791#how-to-prepare-haspin-in-2-stock-solution-in-dmso
https://www.benchchem.com/product/b12400791#how-to-prepare-haspin-in-2-stock-solution-in-dmso
https://www.benchchem.com/product/b12400791#how-to-prepare-haspin-in-2-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12400791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

